Cas no 1932032-24-0 ((3S,4S)-4-Methyl-3-methylamino-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: (3S,4S)-4-Methyl-3-methylamino-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1932032-24-0
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• MDL: MFCD18385073
• CID: 4777154
• Update Time: 2026-02-27

(3S,4S)-4-Methyl-3-methylamino-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (3S,4S)-4-METHYL-3-METHYLAMINO-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• TERT-BUTYL (3S,4S)-4-METHYL-3-(METHYLAMINO)PIPERIDINE-1-CARBOXYLATE
• (3S,4S)-1-Boc-4-methyl-3-(methylamino)piperidine
• (3S, 4S)-4-Methyl-3-methylamino-piperidine-1-carboxylic acid tert-butyl ester
• 8705AH
• cis-4-Methyl-3-methylamino-piperidine-1-carboxylic acid tert-butyl ester
• PB21270
• SB34744
• (3S,4S)-4-Methyl-3-methylamino-piperidine-1-carboxylic acid tert-butyl ester

• MDL： MFCD18385073
• Inchi： 1S/C12H24N2O2/c1-9-6-7-14(8-10(9)13-5)11(15)16-12(2,3)4/h9-10,13H,6-8H2,1-5H3/t9-,10+/m0/s1
• InChI Key： FWTHDJLHNCEJBW-VHSXEESVSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@H](C)[C@@H](C1)NC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 248
• XLogP3: 1.7
• Topological Polar Surface Area: 41.6

Additional information on (3S,4S)-4-Methyl-3-methylamino-piperidine-1-carboxylic acid tert-butyl ester

Exploring the Versatile Applications of (3S,4S)-4-Methyl-3-methylamino-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1932032-24-0)

In the realm of pharmaceutical intermediates and fine chemicals, (3S,4S)-4-Methyl-3-methylamino-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1932032-24-0) stands out as a compound of significant interest. This piperidine derivative, characterized by its tert-butyl ester group and methylamino substitution, has garnered attention for its potential applications in drug discovery and development. Researchers and industry professionals are increasingly exploring its utility, particularly in the synthesis of bioactive molecules targeting neurological and metabolic disorders.

The structural uniqueness of (3S,4S)-4-Methyl-3-methylamino-piperidine-1-carboxylic acid tert-butyl ester lies in its chiral centers at positions 3 and 4, which impart stereospecific properties crucial for pharmaceutical applications. The tert-butyloxycarbonyl (Boc) protecting group enhances the compound's stability, making it a valuable intermediate in multi-step synthetic routes. Recent studies have highlighted its role in developing modulators for G-protein coupled receptors (GPCRs), a hot topic in current drug discovery due to their involvement in various physiological processes.

From a synthetic chemistry perspective, the piperidine scaffold of this compound offers remarkable versatility. The presence of both methylamino and methyl groups at adjacent positions creates opportunities for diverse chemical modifications. This characteristic aligns with the growing demand for chiral building blocks in asymmetric synthesis, particularly in the production of small molecule therapeutics. The pharmaceutical industry's shift toward personalized medicine has further increased the value of such stereochemically defined intermediates.

The application spectrum of CAS 1932032-24-0 extends beyond pharmaceuticals. In material science, researchers are investigating its potential as a precursor for functionalized polymers with specific stereochemical properties. The compound's ability to introduce both basic nitrogen centers and steric bulk makes it attractive for designing molecular recognition systems, a rapidly evolving field in supramolecular chemistry. These applications are particularly relevant in the development of advanced sensor materials and catalysts.

Quality control and analytical characterization of (3S,4S)-4-Methyl-3-methylamino-piperidine-1-carboxylic acid tert-butyl ester present interesting challenges and opportunities. Modern analytical techniques such as chiral HPLC and NMR spectroscopy are essential for verifying the compound's stereochemical purity. The pharmaceutical industry's increasing emphasis on quality by design (QbD) principles has made thorough characterization of such intermediates more critical than ever. This aligns with current trends in regulatory compliance and process analytical technology (PAT).

Market dynamics for CAS 1932032-24-0 reflect broader trends in the fine chemicals sector. The growing demand for custom synthesis services and contract research has created new opportunities for suppliers of specialized intermediates like this piperidine derivative. Furthermore, the compound's relevance to CNS drug development positions it well in the current pharmaceutical landscape, where neurological disorders represent a significant unmet medical need. Suppliers are responding to these market forces by offering the compound in various quantities, from milligram-scale for research to kilogram quantities for process development.

Environmental and safety considerations for handling (3S,4S)-4-Methyl-3-methylamino-piperidine-1-carboxylic acid tert-butyl ester follow standard laboratory protocols for amino acid derivatives. The compound's stability under normal conditions and compatibility with common green chemistry principles make it suitable for sustainable synthetic approaches. This aspect is particularly important given the pharmaceutical industry's increasing focus on green synthesis and process intensification to reduce environmental impact.

Future research directions for this compound are likely to explore its potential in bioconjugation chemistry and prodrug design. The presence of both protected and unprotected nitrogen centers offers unique opportunities for selective derivatization. Additionally, the growing field of proteolysis targeting chimeras (PROTACs) may find applications for this scaffold, given its ability to serve as a linker between recognition elements. These emerging applications position CAS 1932032-24-0 as a compound with sustained relevance in medicinal chemistry.

For researchers seeking information about (3S,4S)-4-Methyl-3-methylamino-piperidine-1-carboxylic acid tert-butyl ester, key considerations include its storage conditions (typically 2-8°C under inert atmosphere), solubility profile (soluble in common organic solvents like dichloromethane and methanol), and handling precautions. Suppliers typically provide detailed certificates of analysis including chiral purity data, which is crucial for pharmaceutical applications. The compound's stereochemical stability under various conditions is another important parameter for potential users.

The synthesis and application of CAS 1932032-24-0 represent an excellent case study in modern chiral chemistry. Its structural features embody several important concepts in contemporary drug design, including conformational restriction, hydrogen bonding capacity, and steric control. As the pharmaceutical industry continues to emphasize structure-based drug design, compounds like this piperidine derivative will remain valuable tools for medicinal chemists. The ongoing exploration of its potential underscores the importance of specialized intermediates in advancing therapeutic innovation.